Cas no 138597-36-1 (3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one)

• Product Name: 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one
• CAS No: 138597-36-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD25958723
• CID: 3168456
• PubChem ID: 10655077
• Update Time: 2025-05-20

3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• AS-70015
• 2-(1-hydroxypropyl)-3-hydroxy-6-methyl-pyran-4(1H)-one
• 2-(1-hydroxypropyl)-3-hydroxy-6methyl-pyran-4(1H)-one
• 3-HYDROXY-2-(1-HYDROXYPROPYL)-6-METHYL-4H-PYRAN-4-ONE
• W13174
• SCHEMBL6991564
• MFCD25958723
• 138597-36-1
• SCHEMBL6991570
• AKOS030628433
• 3-hydroxy-2-(1-hydroxypropyl)-6-methylpyran-4-one
• YFBPWWUGZZYXOF-UHFFFAOYSA-N
• 4H-Pyran-4-one, 3-hydroxy-2-(1-hydroxypropyl)-6-methyl-
• 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one

• MDL： MFCD25958723
• Inchi： 1S/C9H12O4/c1-3-6(10)9-8(12)7(11)4-5(2)13-9/h4,6,10,12H,3H2,1-2H3
• InChI Key： YFBPWWUGZZYXOF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=C1C(CC)O)O)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one

Introduction to 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one (CAS No. 138597-36-1)

3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one, with the CAS number 138597-36-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyranones, which are characterized by a six-membered ring containing one oxygen atom and a ketone group. The unique structural features of 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one make it a valuable molecule for various applications, including drug discovery, synthetic chemistry, and biological studies.

The chemical structure of 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one is defined by its hydroxyl groups and methyl substituents, which contribute to its reactivity and functional properties. The presence of these functional groups allows for a wide range of chemical transformations, making it a useful intermediate in the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound in various biological contexts, particularly in its ability to modulate cellular processes and interact with specific biomolecules.

In the realm of pharmaceutical research, 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one has shown promise as a lead compound for the development of new therapeutic agents. One notable area of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory properties, 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one has also been investigated for its antioxidant and neuroprotective effects. Studies have shown that this compound can scavenge free radicals and protect neurons from oxidative stress, which is a critical factor in neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one could be a valuable tool in developing therapies for these conditions.

The synthetic accessibility of 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one further enhances its utility in research and development. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production. One such method involves the condensation of an appropriate aldehyde with a ketone followed by cyclization to form the pyranone ring. This synthetic flexibility enables chemists to tailor the molecule for specific applications, such as enhancing solubility or improving pharmacokinetic properties.

In addition to its direct biological activities, 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one serves as a building block for more complex structures with enhanced biological activities. For instance, researchers have synthesized derivatives with additional functional groups that improve their binding affinity to specific targets or enhance their stability in biological systems. These derivatives have shown promising results in preclinical studies, paving the way for further clinical development.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and ecotoxicity of 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one have indicated that it is relatively benign compared to many other organic compounds used in pharmaceuticals and industrial applications. This makes it an attractive option for green chemistry initiatives aimed at reducing environmental harm while maintaining or improving therapeutic efficacy.

In conclusion, 3-Hydroxy-2-(1-hydroxypropyl)-6-methyl-4H-pyran-4-one (CAS No. 138597-36-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it a valuable molecule for drug discovery, synthetic chemistry, and environmental studies. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in the field of chemistry and beyond.